molecular formula C9H6ClFN2 B8731778 2-Chloro-7-fluoro-8-methylquinoxaline CAS No. 952587-07-4

2-Chloro-7-fluoro-8-methylquinoxaline

Cat. No. B8731778
CAS RN: 952587-07-4
M. Wt: 196.61 g/mol
InChI Key: CLWKDNRBDTUWMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-7-fluoro-8-methylquinoxaline is a useful research compound. Its molecular formula is C9H6ClFN2 and its molecular weight is 196.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-7-fluoro-8-methylquinoxaline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-7-fluoro-8-methylquinoxaline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

952587-07-4

Molecular Formula

C9H6ClFN2

Molecular Weight

196.61 g/mol

IUPAC Name

2-chloro-7-fluoro-8-methylquinoxaline

InChI

InChI=1S/C9H6ClFN2/c1-5-6(11)2-3-7-9(5)13-8(10)4-12-7/h2-4H,1H3

InChI Key

CLWKDNRBDTUWMA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC2=NC=C(N=C12)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Fluoro-8-methyl-2(1H)-quinoxalinone (5.75 g, 32.3 mmol) in phosphorus oxychloride (30 ml) was heated under reflux for 2 h. Phosphorus oxychloride was removed by evaporation, and the residue was basified with aqueous sodium bicarbonate and extracted several times with ethyl acetate. The extracts were dried and evaporated, and the residue was dissolved in dichloromethane and passed quickly through a short column of silica (20 g), washing through with more dichloromethane. Removal of solvent gave product (4.13 g, 65%).
Quantity
5.75 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Yield
65%

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